Cas no 2137743-00-9 (1H-1,2,3-Triazole-4-methanamine, 1-(3-azetidinyl)-N,N-dimethyl-)

• Product Name: 1H-1,2,3-Triazole-4-methanamine, 1-(3-azetidinyl)-N,N-dimethyl-
• CAS No: 2137743-00-9
• MF: C₈H₁₅N₅
• MW: 181.238200426102
• CID: 5264082
• PubChem ID: 165717264
• Update Time: 2025-06-29

1H-1,2,3-Triazole-4-methanamine, 1-(3-azetidinyl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanamine, 1-(3-azetidinyl)-N,N-dimethyl-
• {[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}dimethylamine
• 2137743-00-9
• EN300-643622

• Inchi： 1S/C8H15N5/c1-12(2)5-7-6-13(11-10-7)8-3-9-4-8/h6,8-9H,3-5H2,1-2H3
• InChI Key： WQLXUPQFUDXEHC-UHFFFAOYSA-N
• SMILES： N1CC(C1)N1C=C(CN(C)C)N=N1

Computed Properties

• Exact Mass: 181.13274550g/mol
• Monoisotopic Mass: 181.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 46Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 301.7±52.0 °C(Predicted)
• pka: 9.37±0.40(Predicted)

Additional information on 1H-1,2,3-Triazole-4-methanamine, 1-(3-azetidinyl)-N,N-dimethyl-

Introduction to 1H-1,2,3-Triazole-4-methanamine, 1-(3-azetidinyl)-N,N-dimethyl (CAS No. 2137743-00-9)

1H-1,2,3-Triazole-4-methanamine, 1-(3-azetidinyl)-N,N-dimethyl, identified by its CAS number 2137743-00-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class of heterocyclic molecules, which are renowned for their broad spectrum of biological activities and utility in drug development. The structural motif of this molecule incorporates both triazole and azetidinyl rings, making it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The 1-(3-azetidinyl)-N,N-dimethyl moiety in the compound’s name is particularly noteworthy, as it introduces a unique structural feature that may contribute to its pharmacodynamic properties. Azetidine derivatives are known to exhibit various biological effects, including antimicrobial, anti-inflammatory, and anticancer activities. The combination of these structural elements with the triazole ring suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced biological activity. Triazole compounds, in particular, have been extensively studied due to their ability to modulate enzyme activity and receptor binding. The presence of the N,N-dimethyl group in this molecule may further enhance its binding affinity to specific biological targets, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of new pharmaceutical agents. The 1-(3-azetidinyl)-N,N-dimethyl group is believed to play a crucial role in determining the compound’s pharmacokinetic profile, including its solubility, metabolic stability, and distribution within the body. These factors are critical for the design of effective drugs that can reach their target sites efficiently and maintain therapeutic levels over time.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before they are synthesized in the laboratory. By leveraging these computational tools, scientists have been able to identify promising candidates like 1H-1,2,3-Triazole-4-methanamine, 1-(3-azetidinyl)-N,N-dimethyl (CAS No. 2137743-00-9) that exhibit potential therapeutic benefits. These virtual screening methods have significantly accelerated the drug discovery process, allowing for more targeted and efficient development of new medications.

The synthesis of this compound involves complex organic transformations that require precise control over reaction conditions. The introduction of the triazole ring typically involves cycloaddition reactions between aziridines and nitrile oxides or other suitable substrates. The subsequent functionalization with the 1-(3-azetidinyl)-N,N-dimethyl group adds another layer of complexity but also enhances the molecular diversity necessary for discovering novel bioactive compounds.

In terms of biological activity, preliminary studies suggest that 1H-1,2,3-Triazole-4-methanamine, 1-(3-azetidinyl)-N,N-dimethyl (CAS No. 2137743-00-9) may exhibit inhibitory effects on certain enzymes or receptors involved in disease pathways. For instance, triazole derivatives have been shown to interact with enzymes such as cytochrome P450 monooxygenases, which play a key role in drug metabolism. The unique structural features of this compound may allow it to modulate these enzymes differently from existing drugs, potentially leading to improved therapeutic outcomes.

The pharmaceutical industry is increasingly interested in developing small molecule inhibitors that can modulate protein-protein interactions (PPIs). These interactions are often difficult to target with traditional small molecule drugs due to their large binding surfaces and lack of well-defined active sites. However, 1-(3-azetidinyl)-N,N-dimethyl groups can serve as recognition elements that bind specifically to PPIs, offering a new approach to drug design.

Another area where this compound shows promise is in the development of antiviral agents. Viruses often rely on host enzymes for their replication cycle, making these enzymes attractive targets for antiviral drugs. By designing molecules that can inhibit these viral enzymes, 1H-1,2,3-Triazole-4-methanamine, 1-(3 azetidinyl)-N,N-dimethyl could potentially interfere with viral replication without harming host cells.

The use of computational modeling has become an indispensable tool in modern drug discovery. By simulating how this compound interacts with biological targets at the molecular level, researchers can gain insights into its potential mechanisms of action and optimize its structure for better efficacy. These simulations can also help predict adverse effects early in the development process, saving time and resources by avoiding costly failures later on.

In conclusion, 1H - 1 ,2 ,3 - Triazole -4 - methanamine , 1 - ( 3 - azetidinyl ) - N , N - dimethyl ( CAS No . 2137743 -00 -9 ) represents a fascinating example of how structural innovation can lead to novel therapeutic agents . Its unique combination of functional groups makes it a versatile scaffold for further exploration , and its potential applications span across multiple disease areas . As research continues , it will be exciting to see how this compound evolves into a viable candidate for clinical use .